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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)aniline

Cat. No.: B091003 Get Quote

This guide provides critical safety, handling, and disposal information for 4-(4-
Chlorophenoxy)aniline, a compound utilized in various research and development

applications, including the synthesis of dyes, pigments, and agrochemicals.[1] Adherence to

these protocols is essential for ensuring a safe laboratory environment for all researchers,

scientists, and drug development professionals.

Chemical Identifier:

Property Value

Synonyms
p-Chlorophenoxyaniline, 4-Chloro-4'-

aminodiphenyl ether[1]

CAS Number 101-79-1[1]

Molecular Formula C₁₂H₁₀ClNO[1]

Molecular Weight 219.67 g/mol [1]

Appearance Brown crystalline solid[1]

Melting Point 96-102°C[1]

Hazard Identification and Classification
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4-(4-Chlorophenoxy)aniline is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation 1, 2A

H318: Causes serious eye

damage[3] H319: Causes

serious eye irritation[2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[3]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[2][3]

Signal Word: Danger[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-(4-
Chlorophenoxy)aniline to minimize exposure. All personnel must receive training on the

proper use, removal, and maintenance of their PPE.
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Protection Type Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) tested

to EN 374 standard.

To prevent skin contact and

absorption. Check

manufacturer's data for

breakthrough times.

Eye and Face Protection

Safety glasses with side

shields, or goggles. A face

shield is required when there is

a splash hazard.[3]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

A lab coat or chemical-

resistant suit. Ensure it is fully

buttoned.

To protect skin from accidental

contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a respirator with an

appropriate cartridge if

ventilation is insufficient or dust

is generated.[3]

To prevent inhalation of dust

particles.

Safe Handling and Storage
Ventilation: Always handle 4-(4-Chlorophenoxy)aniline in a well-ventilated area.[2] A certified

chemical fume hood is the recommended engineering control.

Handling Practices:

Avoid all personal contact, including inhalation of dust.[4]

Wear the full complement of required PPE.

Avoid generating dust.[4]

Keep the container tightly closed when not in use.[5]

Wash hands thoroughly with soap and water after handling.[2]
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Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Immediately remove any contaminated clothing and wash it before reuse.[2]

Storage:

Store in a cool, dry, well-ventilated area, away from incompatible materials such as strong

oxidizing agents and acids.[4][5]

Keep the container tightly closed and stored in a locked cabinet.[2][5]

Recommended storage temperature is between 0-8°C.[1]

Emergency Procedures and First Aid
Immediate action is crucial in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2] Wash clothing before

reuse. Seek medical attention if irritation

develops or persists.[2]

Inhalation

Move the victim to fresh air.[2] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting.[2] Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]
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Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, contain the spill using an inert absorbent material like vermiculite

or sand. Avoid generating dust.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all decontamination materials for disposal as hazardous waste.

Disposal:

4-(4-Chlorophenoxy)aniline and any contaminated materials must be disposed of as

hazardous waste.[6]

Do not dispose of it down the drain or in regular trash.[6]

Disposal should be carried out by a licensed chemical waste disposal company, typically

through high-temperature incineration with flue gas scrubbing.[6]

Ensure all waste containers are properly labeled and stored in a designated hazardous

waste area pending collection.

Experimental Protocol Workflow
The following diagram illustrates the standard workflow for safely handling 4-(4-
Chlorophenoxy)aniline in a laboratory setting.
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Safe Handling Workflow for 4-(4-Chlorophenoxy)aniline

Preparation

Handling

Cleanup and Disposal

Contingency: Spill

Start: Review SDS and Protocol

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Solid Compound

Begin Experiment

Dissolve or Use in Reaction

Spill Occurs

Decontaminate Glassware and Surfaces

Experiment Complete

Segregate and Label Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

End

End of Procedure

Execute Spill Response Protocol

Click to download full resolution via product page

Caption: A workflow for the safe handling of 4-(4-Chlorophenoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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